4-(9-acridinylamino)-N-(glycyl-histidyl-lysyl-glycyl)aniline
4-(9-acridinylamino)-N-(glycyl-histidyl-lysyl-glycyl)aniline
Brand Name:
Vulcanchem
CAS No.:
121034-91-1
VCID:
VC0219529
InChI:
InChI=1S/C35H40N10O4/c36-16-6-5-11-29(44-35(49)30(43-31(46)18-37)17-24-19-38-21-40-24)34(48)45-32(47)20-39-22-12-14-23(15-13-22)41-33-25-7-1-3-9-27(25)42-28-10-4-2-8-26(28)33/h1-4,7-10,12-15,19,21,24,29-30,39H,5-6,11,16-18,20,36-37H2,(H,41,42)(H,43,46)(H,44,49)(H,45,47,48)/t24?,29-,30-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NCC(=O)NC(=O)C(CCCCN)NC(=O)C(CC5C=NC=N5)NC(=O)CN
Molecular Formula:
C20H13Na3O11S3
Molecular Weight:
664.8 g/mol
4-(9-acridinylamino)-N-(glycyl-histidyl-lysyl-glycyl)aniline
CAS No.: 121034-91-1
Main Products
VCID: VC0219529
Molecular Formula: C20H13Na3O11S3
Molecular Weight: 664.8 g/mol
CAS No. | 121034-91-1 |
---|---|
Product Name | 4-(9-acridinylamino)-N-(glycyl-histidyl-lysyl-glycyl)aniline |
Molecular Formula | C20H13Na3O11S3 |
Molecular Weight | 664.8 g/mol |
IUPAC Name | (2S)-N-[2-[4-(acridin-9-ylamino)anilino]acetyl]-6-amino-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4H-imidazol-4-yl)propanoyl]amino]hexanamide |
Standard InChI | InChI=1S/C35H40N10O4/c36-16-6-5-11-29(44-35(49)30(43-31(46)18-37)17-24-19-38-21-40-24)34(48)45-32(47)20-39-22-12-14-23(15-13-22)41-33-25-7-1-3-9-27(25)42-28-10-4-2-8-26(28)33/h1-4,7-10,12-15,19,21,24,29-30,39H,5-6,11,16-18,20,36-37H2,(H,41,42)(H,43,46)(H,44,49)(H,45,47,48)/t24?,29-,30-/m0/s1 |
Standard InChIKey | PEHRPMUOLJFLMT-WVQMWBIHSA-N |
Isomeric SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NCC(=O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC5C=NC=N5)NC(=O)CN |
SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NCC(=O)NC(=O)C(CCCCN)NC(=O)C(CC5C=NC=N5)NC(=O)CN |
Canonical SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NCC(=O)NC(=O)C(CCCCN)NC(=O)C(CC5C=NC=N5)NC(=O)CN |
Synonyms | 4-(9-acridinylamino)-N-(glycyl-histidyl-lysyl-glycyl)aniline 4-AcA-Gly-His-Lys-Gly-A 4-AGHLGA |
PubChem Compound | 129340 |
Last Modified | Nov 11 2021 |
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